Cas no 2228617-37-4 (2-2-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine)

• Product Name: 2-2-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine
• CAS No: 2228617-37-4
• MF: C₁₀H₉F₄N
• MW: 219.178776502609
• CID: 5862390
• PubChem ID: 165703209
• Update Time: 2025-06-15

2-2-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine
• EN300-1973674
• 2-[2-fluoro-3-(trifluoromethyl)phenyl]prop-2-en-1-amine
• 2228617-37-4

• Inchi： 1S/C10H9F4N/c1-6(5-15)7-3-2-4-8(9(7)11)10(12,13)14/h2-4H,1,5,15H2
• InChI Key： MXRAUZCCAMSKQS-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C(=C)CN

Computed Properties

• Exact Mass: 219.06711194g/mol
• Monoisotopic Mass: 219.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-2-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine

Professional Introduction to Compound with CAS No. 2228617-37-4 and Product Name: 2,2-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine

The compound with the CAS number 2228617-37-4 and the product name 2,2-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both fluoro and trifluoromethyl substituents in its molecular framework contributes to its distinct chemical properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluoro group, in particular, has been extensively studied for its ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. Similarly, the trifluoromethyl group is renowned for its role in enhancing lipophilicity and metabolic resistance, which are critical factors in drug design. The combination of these two substituents in 2,2-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine suggests a promising profile for developing novel therapeutic agents.

Recent studies have highlighted the importance of fluoroalkyl-substituted aromatic compounds in the development of small-molecule drugs. These compounds have shown remarkable efficacy in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural motif of 2,2-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine aligns well with this trend, offering a versatile scaffold for medicinal chemists to explore. The propenylamine moiety introduces a potential site for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

The synthesis of 2,2-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The introduction of fluorine and trifluoromethyl groups often necessitates precise control over reaction conditions to ensure high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are commonly employed to construct the desired molecular framework. These techniques not only facilitate the synthesis of complex molecules but also contribute to the overall efficiency of drug discovery processes.

One of the most compelling aspects of 2,2-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine is its potential as a building block for next-generation therapeutics. Researchers are increasingly leveraging computational modeling and high-throughput screening to identify novel compounds with desired pharmacological properties. The structural features of this compound make it an attractive candidate for virtual screening campaigns aimed at identifying new drug candidates. Additionally, its fluorinated nature suggests that it may exhibit favorable interactions with biological targets, thereby enhancing its therapeutic potential.

The pharmacological profile of 2,2-fluoro-3-(trifluoromethyl)phenylprop-2-en-1-amine is still under investigation, but preliminary studies have revealed intriguing insights into its biological activity. In vitro assays have demonstrated that this compound interacts with various enzymes and receptors relevant to human health and disease. These interactions may underpin its potential therapeutic effects across multiple disease indications. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

As the field of pharmaceutical chemistry continues to evolve, compounds like 2228617-37-4 will play a crucial role in driving innovation in drug development. The unique combination of structural features and functional groups makes this compound a valuable asset for medicinal chemists seeking to develop novel therapeutics. By leveraging cutting-edge synthetic techniques and computational tools, researchers can harness the potential of such compounds to address unmet medical needs.

In conclusion,2228617-37-4 and 2,2-fluoro-3-(trifluoromethyl)phenylpropenolamine represent a significant advancement in pharmaceutical chemistry with promising applications in drug development. Their unique structural features and functional groups make them attractive candidates for further exploration in medicinal chemistry research. As our understanding of their pharmacological properties continues to grow, these compounds are poised to contribute significantly to the discovery and development of new therapeutic agents.